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This guide provides a comprehensive comparison of the Tropical Rainfall Measuring Mission

(TRMM) Multi-satellite Precipitation Analysis (TMPA) data with various reanalysis precipitation

datasets. Understanding the strengths and limitations of these precipitation products is crucial

for a wide range of applications, from climate modeling and hydrological studies to

epidemiological research where precipitation can be a key environmental factor.

Data Presentation: A Quantitative Comparison
The performance of precipitation datasets can vary significantly depending on the region,

season, and timescale. The following table summarizes key performance metrics from various

studies, comparing TMPA with prominent reanalysis datasets like ERA5, MERRA-2, and

others. The metrics are based on comparisons with ground-based rain gauge data, which are

considered the most accurate direct measurement of precipitation.
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Performa
nce
Metric

TMPA ERA5 MERRA-2 JRA-55 CPC
Source/R
egion

Daily

Accuracy

Ranking

3 4 - - 1

Chinese

Mainland[1

][2]

Monthly

Accuracy

Ranking

3 4 - - 2

Chinese

Mainland[1

][2]

Seasonal

Accuracy

Ranking

3 4 - - 2

Chinese

Mainland[1

][2]

Bias in the

Tropics
-

~13%

(high)

~17%

(high)

~36%

(high)
-

Tropical

Regions[3]

Correlation

(Daily)

Moderate

to High

(0.5-0.8)

Generally

lower than

TMPA

- - -
Louisiana,

USA[4]

Extreme

Precipitatio

n

Fair

Poor

(underesti

mation)

- -

Poor

(underesti

mation)

Chinese

Mainland[1

][2]

Note: The rankings are in descending order of accuracy. A lower number indicates better

performance. "-" indicates that the data was not available in the cited studies. The performance

of these datasets is highly dependent on the geographical location and the specific study's

methodology.

Key Findings from Comparative Studies:
General Performance: Across different timescales and regions, studies have shown that

TMPA, while an older product, often exhibits competitive performance against reanalysis

datasets. For instance, over the Chinese mainland, TMPA was found to be more accurate

than ERA5 on daily, monthly, and seasonal scales.[1][2]
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Bias: Reanalysis datasets like ERA5, MERRA-2, and JRA-55 have been shown to have a

high bias in precipitation estimates, particularly in tropical regions.[3] TMPA, being a satellite-

based product that incorporates microwave and infrared data, can sometimes offer a more

direct estimation of rainfall.

Extreme Events: TMPA generally performs better than reanalysis products in capturing

extreme precipitation events. Reanalysis models, due to their coarser resolution and model

physics, tend to underestimate the intensity of heavy rainfall.[1][2]

Temporal Resolution: TMPA provides data at a 3-hourly resolution, which can be

advantageous for studying the diurnal cycle of precipitation and short-duration, high-intensity

rainfall events. Reanalysis datasets typically have a coarser temporal resolution.

Experimental Protocols: A Generalized Methodology
for Validation
The validation of satellite and reanalysis precipitation products against ground-based

observations is a critical step in understanding their accuracy and limitations. The following is a

generalized experimental protocol based on common methodologies cited in the literature.

Study Area and Period Selection: Define the geographical region and the time frame for the

analysis. This is often dictated by the availability of reliable ground-based observation data.

Ground-Truth Data Acquisition: Collect high-quality precipitation data from a dense network

of rain gauges within the study area. This data will serve as the reference for comparison.

Data Pre-processing:

Gridding/Interpolation: Convert the point-based rain gauge data into a gridded format that

matches the spatial resolution of the satellite and reanalysis datasets. Techniques like

Kriging or Inverse Distance Weighting are commonly used.

Temporal Aggregation: Aggregate the data to the desired temporal resolutions (e.g., daily,

monthly, seasonal) for a multi-scale analysis.

Satellite and Reanalysis Data Extraction: Obtain the corresponding TMPA and reanalysis

(e.g., ERA5, MERRA-2) precipitation data for the selected study area and period.
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Performance Evaluation: Calculate a suite of statistical metrics to quantify the agreement

between the satellite/reanalysis data and the ground-truth data. Common metrics include:

Bias: To assess systematic overestimation or underestimation.

Root Mean Square Error (RMSE): To measure the average magnitude of the errors.

Mean Absolute Error (MAE): To represent the average absolute difference.

Pearson Correlation Coefficient (r): To evaluate the linear relationship between the

datasets.

Categorical Statistics (for rainfall detection): Probability of Detection (POD), False Alarm

Ratio (FAR), and Critical Success Index (CSI).

Spatio-temporal Analysis: Analyze the performance of the datasets across different sub-

regions, seasons, and elevation zones to identify any spatial or temporal patterns in their

accuracy.

Extreme Event Analysis: Specifically evaluate the performance of the datasets in capturing

the magnitude and frequency of extreme precipitation events.

Visualizing the Comparison Workflow
The following diagram illustrates the logical workflow for comparing TMPA and reanalysis

precipitation data against ground-based observations.
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Caption: Workflow for comparing TMPA and reanalysis precipitation data.

Conclusion
Both TMPA and reanalysis datasets are invaluable tools for a wide range of scientific

applications. TMPA, being a product derived more directly from satellite observations of
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precipitation, can offer advantages in terms of higher spatial and temporal resolution and better

performance in capturing extreme events. However, it is an older product and has been

succeeded by the Integrated Multi-satellitE Retrievals for GPM (IMERG).

Reanalysis datasets, while often having coarser resolution and demonstrating biases in

precipitation, provide a physically consistent and comprehensive picture of the Earth's climate

system. The choice between TMPA and reanalysis data, or the use of a combination of

datasets, will ultimately depend on the specific requirements of the research, including the

study region, the temporal and spatial scales of interest, and the importance of accurately

capturing extreme events. For applications requiring high-resolution precipitation data,

especially for extreme events, bias-corrected satellite products may be more suitable. For

studies requiring a consistent long-term climate record, reanalysis data might be preferred,

albeit with careful consideration of its inherent biases.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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